Cas no 3374-46-7 (Acetic acid,2-(5-oxo-2(5H)-furanylidene)-)

• Product Name: Acetic acid,2-(5-oxo-2(5H)-furanylidene)-
• CAS No: 3374-46-7
• MF: C₆H₄O₄
• MW: 140.09356212616
• CID: 306326
• PubChem ID: 5459914
• Update Time: 2025-04-19

Acetic acid,2-(5-oxo-2(5H)-furanylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(5-oxo-2(5H)-furanylidene)-
• 2-(5-oxo-2-furylidene)acetic acid
• cis-dienelactone
• trans-dienelactone
• 2-(5-Oxofuran-2(5H)-ylidene)acetic acid
• Q27103036
• C04431
• (5-oxofuran-2(5H)-ylidene)acetic acid
• 3374-46-7
• (2E)-(5-oxofuran-2(5H)-ylidene)acetic acid
• (5-Oxo-2(5H)-furanylidene)acetic acid
• (2E)-2-(5-oxofuran-2-ylidene)acetic acid
• CHEBI:11972
• DTXSID401256167
• (2E)-2-(5-Oxo-2(5H)-furanylidene)acetic acid
• cis-4-carboxymethylenebut-2-en-4-olide
• Acetic acid, (5-oxo-2(5H)-furanylidene)-
• 4-carboxymethylenebut-2-en-4-olide
• 2-(5-oxofuran-2-ylidene)acetic acid
• 73237-79-3
• CHEBI:18371

• Inchi： 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3+
• InChI Key： AYFXPGXAZMFWNH-ONEGZZNKSA-N
• SMILES： O1C(C=C/C/1=C\C(=O)O)=O

Computed Properties

• Exact Mass: 140.01100
• Monoisotopic Mass: 140.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 0.06790